![molecular formula C19H16FN3O2 B5669371 N-(2-fluorophenyl)-2-[3-(4-methylphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide](/img/structure/B5669371.png)
N-(2-fluorophenyl)-2-[3-(4-methylphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorophenyl)-2-[3-(4-methylphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide is a compound of interest in the field of organic chemistry and medicinal research. Its structure is characterized by the presence of a pyridazinyl acetamide moiety, which is commonly explored for various biological activities.
Synthesis Analysis
The synthesis of similar compounds involves multiple steps starting from commercially available materials. For instance, Cheung et al. (2014) describe the synthesis of a related TSPO ligand, which was achieved in four steps from commercially available starting materials (Cheung et al., 2014).
Molecular Structure Analysis
The molecular structure of such compounds is often confirmed using various spectroscopic methods. For instance, Rayes (2008) conducted an efficient synthesis and confirmed the structures using techniques like NMR and IR spectroscopy (Rayes, 2008). Similarly, the structure of the N-(2,6-dichloro-4- thrifloromethylphenyl) acetamide was determined by NMR and X-ray diffraction analysis (Ping, 2007).
Chemical Reactions and Properties
Compounds like N-(2-fluorophenyl)-2-[3-(4-methylphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide can undergo various chemical reactions depending on the functional groups present. Banks et al. (1996) describe the reactivity of a related perfluoro-[N-fluoro-N-(4-pyridyl)acetamide] in mild conditions, which can be indicative of the reactivity of similar compounds (Banks et al., 1996).
Physical Properties Analysis
The physical properties of such compounds, including solubility and crystallinity, play a significant role in their application. Euler et al. (2004) explored the physicochemical and biopharmaceutical properties of a related thrombin inhibitor, indicating the importance of these properties in drug design (Euler et al., 2004).
Chemical Properties Analysis
The chemical properties of these compounds, including reactivity and stability, are crucial for their potential application. Ibrahim and Behbehani (2014) carried out synthesis and characterization of a class of pyridazin-3-one derivatives, which sheds light on the chemical behavior of similar compounds (Ibrahim & Behbehani, 2014).
properties
IUPAC Name |
N-(2-fluorophenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FN3O2/c1-13-6-8-14(9-7-13)16-10-11-19(25)23(22-16)12-18(24)21-17-5-3-2-4-15(17)20/h2-11H,12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDCHNZPLONAACK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.